Cas no 7064-40-6 (4,5-dimethylisoxazole)
4,5-dimethylisoxazole structure
Product Name:4,5-dimethylisoxazole
4,5-dimethylisoxazole Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dimethylisoxazole
- 4,5-dimethyl-1,2-oxazole
- ethyl 1-(5-cyano-3-{[3-(2-ethylhexyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4-methyl-6-oxo-1-propyl-1,6-dihydropyridin-2-yl)piperidine-4-carboxylate
- AKOS006274170
- 4,5-dimethyl-isoxazole
- NS00043513
- DTXSID60220924
- EINECS 230-352-2
- 4,5-Dimethylisoxazole #
- BSWGZCMLNFBDEZ-UHFFFAOYSA-N
- Isoxazole, 4,5-dimethyl-
- 7064-40-6
- FT-0743602
- STL588697
- DA-21946
-
- Inchi: 1S/C5H7NO/c1-4-3-6-7-5(4)2/h3H,1-2H3
- InChI Key: BSWGZCMLNFBDEZ-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C=N1)C
Computed Properties
- Exact Mass: 97.05281
- Monoisotopic Mass: 97.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 65.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
4,5-dimethylisoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1300186-5g |
4,5-dimethylisoxazole |
7064-40-6 | 95% | 5g |
$1485 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1300186-5g |
4,5-dimethylisoxazole |
7064-40-6 | 95% | 5g |
$1485 | 2025-03-01 |
4,5-dimethylisoxazole Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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